Cas no 1806250-27-0 (2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806250-27-0
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4815411
• Update Time: 2025-05-25

2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3NO3/c1-4-6(15-8(9,10)11)2-5(3-13)7(14)12-4/h2-3H,1H3,(H,12,14)
• InChI Key： BAOJSPUFAOQZSW-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C(NC=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806250-27-0)

The compound 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806250-27-0) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the trifluoromethoxy group and the pyridine-3-carboxaldehyde moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its hydroxy and aldehyde functional groups offer versatile reactivity for further derivatization.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional chemical processes. The presence of the trifluoromethoxy group in 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is particularly noteworthy, as fluorinated compounds often exhibit improved lipophilicity and membrane permeability, making them ideal candidates for medicinal chemistry applications.

From a synthetic perspective, CAS No. 1806250-27-0 serves as a critical building block for constructing complex heterocyclic frameworks. Its aldehyde functionality allows for condensation reactions with various nucleophiles, enabling the creation of Schiff bases or other derivatives. This versatility has led to its exploration in catalysis and material science, where researchers are investigating its role in designing novel organic electronic materials. The compound's methyl and hydroxy substituents further contribute to its stability and solubility, facilitating its use in diverse reaction conditions.

The pharmaceutical industry has shown keen interest in 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde due to its potential as a precursor for kinase inhibitors and antimicrobial agents. With the rise of antibiotic resistance and the need for new therapeutic strategies, this compound's structural motifs align well with current drug development priorities. Additionally, its pyridine core is a common feature in many FDA-approved drugs, underscoring its relevance in modern pharmacology.

In the context of agrochemical innovation, CAS No. 1806250-27-0 has been studied for its potential in developing next-generation crop protection agents. The trifluoromethoxy group, in particular, is known to enhance the biological activity of pesticides and herbicides, making this compound a promising candidate for sustainable agriculture solutions. As global food security becomes an increasingly pressing issue, the role of such advanced intermediates in creating more efficient and environmentally friendly agrochemicals cannot be overstated.

Analytical characterization of 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. The growing emphasis on quality control in chemical manufacturing has further highlighted the importance of reliable analytical protocols for compounds like CAS No. 1806250-27-0.

Looking ahead, the future applications of 2-Hydroxy-6-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde appear promising, particularly in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its unique combination of functional groups positions it as a valuable tool for chemical biology research, where precise molecular modifications are often required. As the scientific community continues to explore innovative solutions for healthcare and environmental challenges, compounds like CAS No. 1806250-27-0 will undoubtedly play a pivotal role in shaping the next generation of scientific breakthroughs.